Cas no 1361563-85-0 (4-Amino-3,5-bis(perchlorophenyl)pyridine)

• Product Name: 4-Amino-3,5-bis(perchlorophenyl)pyridine
• CAS No: 1361563-85-0
• MF: C₁₇H₄Cl₁₀N₂
• MW: 590.757054328918
• CID: 4969304
• Update Time: 2025-10-28

4-Amino-3,5-bis(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-bis(perchlorophenyl)pyridine

• Inchi： 1S/C17H4Cl10N2/c18-7-5(8(19)12(23)15(26)11(7)22)3-1-29-2-4(17(3)28)6-9(20)13(24)16(27)14(25)10(6)21/h1-2H,(H2,28,29)
• InChI Key： HPAXJHQYICBQSV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)C=1N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 494
• XLogP3: 8.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3,5-bis(perchlorophenyl)pyridine

4-Amino-3,5-bis(perchlorophenyl)pyridine (CAS No. 1361563-85-0): A Comprehensive Overview

4-Amino-3,5-bis(perchlorophenyl)pyridine (CAS No. 1361563-85-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific fields. This compound, characterized by its perchlorophenyl groups and pyridine backbone, is often studied for its electronic properties and potential use in advanced materials. Researchers and industry professionals frequently search for information on this compound, particularly its synthesis, stability, and applications in material science and pharmaceutical research.

The molecular structure of 4-Amino-3,5-bis(perchlorophenyl)pyridine features a central pyridine ring substituted with amino and perchlorophenyl groups at the 4, 3, and 5 positions. This arrangement contributes to its distinct chemical behavior, making it a subject of interest in heterocyclic chemistry. The presence of perchlorophenyl moieties enhances its electron-withdrawing properties, which is a key factor in its reactivity and potential applications. Recent studies have explored its role in catalysis and as a building block for more complex molecules.

One of the most searched topics related to 4-Amino-3,5-bis(perchlorophenyl)pyridine is its synthesis. The compound is typically prepared through multi-step organic reactions, often involving the coupling of perchlorophenyl groups to a pre-functionalized pyridine core. Researchers are particularly interested in optimizing these synthetic routes to improve yield and purity, which are critical for its use in high-value applications. The compound's stability under various conditions is another area of active investigation, as it influences its handling and storage requirements.

In the realm of material science, 4-Amino-3,5-bis(perchlorophenyl)pyridine has shown promise as a component in electronic materials. Its ability to modulate electron density makes it a candidate for use in organic semiconductors and conductive polymers. These applications align with the growing demand for sustainable and high-performance materials in industries such as renewable energy and flexible electronics. Searches for "pyridine-based electronic materials" and "perchlorophenyl derivatives in semiconductors" reflect this trend.

The pharmaceutical industry has also shown interest in 4-Amino-3,5-bis(perchlorophenyl)pyridine, particularly in the context of drug discovery and medicinal chemistry. The compound's unique structure offers opportunities for the development of novel bioactive molecules. Researchers are exploring its potential as a scaffold for kinase inhibitors and other therapeutic agents. Questions like "pyridine derivatives in drug design" and "amino-substituted heterocycles in pharmaceuticals" are commonly associated with this compound in academic and industrial searches.

Environmental and safety considerations are another hot topic related to 4-Amino-3,5-bis(perchlorophenyl)pyridine. While the compound is not classified as hazardous under standard regulations, its perchlorophenyl components necessitate careful handling to avoid potential environmental impact. Researchers and manufacturers are increasingly focused on developing green chemistry approaches to its synthesis and disposal, reflecting broader industry trends toward sustainability.

The market for 4-Amino-3,5-bis(perchlorophenyl)pyridine is niche but growing, driven by demand from research institutions and specialty chemical suppliers. Its price and availability are frequently searched topics, particularly among academic researchers and small-scale manufacturers. The compound's versatility and potential for customization make it a valuable asset in the toolkit of organic chemists and material scientists.

In summary, 4-Amino-3,5-bis(perchlorophenyl)pyridine (CAS No. 1361563-85-0) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in material science and pharmaceutical research, ensures its continued relevance in chemical research. As advancements in synthetic methods and application studies progress, this compound is likely to remain a focus of both academic inquiry and commercial development.